Cas no 1807067-26-0 (Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate)

• Product name: Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate
• CAS No: 1807067-26-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4952174

Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-3-4-8(11(14)15-2)9(5-12)10(7)6-13/h3-4,13H,6H2,1-2H3
• InChI Key： NKTIPZASVXGVLN-UHFFFAOYSA-N
• SMILES： OCC1C(C#N)=C(C(=O)OC)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Topological Polar Surface Area: 70.3
• XLogP3: 1

Additional information on Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate

Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate (CAS No. 1807067-26-0): An Overview

Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate (CAS No. 1807067-26-0) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular structure, which includes a cyano group, a hydroxymethyl group, and a methyl group, all attached to a benzene ring. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate is C₁₁H₁₁NO₃, and its molecular weight is approximately 205.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available precursors such as methyl benzoate and cyanoacetic acid. The synthesis process involves several steps, including nucleophilic substitution, condensation, and esterification reactions, which are carefully optimized to achieve high yields and purity.

In the pharmaceutical industry, Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate has shown promise as an intermediate in the synthesis of novel drugs with potential therapeutic applications. Recent studies have explored its use in the development of anticancer agents, anti-inflammatory drugs, and neuroprotective compounds. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines, making it a potential lead compound for further drug development.

Beyond pharmaceuticals, Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate has also found applications in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block in the preparation of functional polymers and coatings with enhanced mechanical strength and thermal stability. Additionally, the compound's reactivity allows for the introduction of various functional groups through post-polymerization modifications, expanding its utility in diverse material applications.

In the realm of chemical synthesis, Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate serves as a versatile starting material for the preparation of more complex organic molecules. Its reactivity with different reagents enables chemists to explore novel synthetic pathways and develop new methodologies for the construction of complex molecular architectures. This has led to significant advancements in areas such as organic synthesis, catalysis, and materials chemistry.

The physical properties of Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate are also noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings and industrial applications.

Safety considerations are an important aspect when working with any chemical compound. While Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

In conclusion, Methyl 2-cyano-3-hydroxymethyl-4-methylbenzoate (CAS No. 1807067-26-0) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.